5-Methoxysalicylic acid
5-Methoxysalicylic acid
5-methoxysalicylic acid is a methoxysalicylic acid that is salicylic acid which is carrying a methoxy group at position 5. It has a role as a bacterial metabolite and a human urinary metabolite.
5-Methoxysalicylic acid is a natural product found in Thalictrum fargesii, Conyza bonariensis, and Amycolatopsis with data available.
5-Methoxysalicylic acid is a natural product found in Thalictrum fargesii, Conyza bonariensis, and Amycolatopsis with data available.
Brand Name:
Vulcanchem
CAS No.:
2612-02-4
VCID:
VC21194492
InChI:
InChI=1S/C8H8O4/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11)
SMILES:
COC1=CC(=C(C=C1)O)C(=O)O
Molecular Formula:
C8H8O4
Molecular Weight:
168.15 g/mol
5-Methoxysalicylic acid
CAS No.: 2612-02-4
Cat. No.: VC21194492
Molecular Formula: C8H8O4
Molecular Weight: 168.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-methoxysalicylic acid is a methoxysalicylic acid that is salicylic acid which is carrying a methoxy group at position 5. It has a role as a bacterial metabolite and a human urinary metabolite. 5-Methoxysalicylic acid is a natural product found in Thalictrum fargesii, Conyza bonariensis, and Amycolatopsis with data available. |
|---|---|
| CAS No. | 2612-02-4 |
| Molecular Formula | C8H8O4 |
| Molecular Weight | 168.15 g/mol |
| IUPAC Name | 2-hydroxy-5-methoxybenzoic acid |
| Standard InChI | InChI=1S/C8H8O4/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11) |
| Standard InChI Key | IZZIWIAOVZOBLF-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)O)C(=O)O |
| Canonical SMILES | COC1=CC(=C(C=C1)O)C(=O)O |
| Melting Point | 142 - 146 °C |
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